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Compound of Interest

Compound Name: 1-Acetyl-2-imidazolidinone

Cat. No.: B193065

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety data for handling 1-
Acetyl-2-imidazolidinone. The information is compiled from various safety data sheets and
scientific literature to ensure a thorough understanding of its properties and potential hazards.
This guide is intended to support risk assessments and the implementation of safe laboratory
practices.

Chemical and Physical Properties

1-Acetyl-2-imidazolidinone is a white to off-white crystalline solid.[1] A summary of its key
physical and chemical properties is presented in Table 1 for easy reference.
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Property Value Reference

CAS Number 5391-39-9 [1]

Molecular Formula C5H8N202 [1]

Molecular Weight 128.13 g/mol [1]
White to off-white crystalline

Appearance [1]
powder

Melting Point 173-175 °C [2]

- Soluble in water and organic

Solubility [1]
solvents.

Density 1.237 g/cm3 [2]

pKa (Predicted) 12.11 £ 0.20 [1]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-Acetyl-2-imidazolidinone is classified as a hazardous substance. The primary

hazards identified are skin and eye irritation.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2A

irritation

A significant concern associated with 1-Acetyl-2-imidazolidinone is its identification as a

genotoxic impurity in the muscle relaxant drug, Tizanidine hydrochloride.[3] While specific

quantitative genotoxicity data for the pure substance is not readily available in the public

domain, its classification as a genotoxic impurity necessitates stringent control and handling

procedures.

Toxicological Data Summary
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Detailed toxicological studies on 1-Acetyl-2-imidazolidinone are not widely published.
However, based on its GHS classification and its status as a genotoxic impurity, the following
toxicological endpoints are of concern.

Toxicological Endpoint Summary of Findings
Acute Oral Toxicity Data not available.
Dermal Toxicity Data not available.
Inhalation Toxicity Data not available.

) ) o Classified as a skin irritant (Category 2). Causes
Skin Corrosion/Irritation o
skin irritation.

) o Classified as a serious eye irritant (Category
Serious Eye Damage/Irritation ] o
2A). Causes serious eye irritation.

Respiratory or Skin Sensitization Data not available.

Identified as a genotoxic impurity.[3] Specific
Germ Cell Mutagenicity mutagenicity data (e.g., Ames test results) are

not publicly available.

Carcinogenicity Data not available.

Reproductive Toxicity Data not available.

Specific Target Organ Toxicity (Single Exposure)  Data not available.

Specific Target Organ Toxicity (Repeated )
Data not available.
Exposure)

Aspiration Hazard Not applicable based on its physical state.

Experimental Protocols for Key Safety Assessments

While specific experimental results for 1-Acetyl-2-imidazolidinone are limited, this section
outlines the standard methodologies for key toxicological assays relevant to its identified
hazards. These protocols are based on internationally recognized guidelines, such as those
from the Organisation for Economic Co-operation and Development (OECD).
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (Based on OECD TG 439)

This test method provides a framework for assessing the skin irritation potential of a substance.

o Test System: A commercially available, reconstituted human epidermis model that mimics
the biochemical and physiological properties of the upper parts of the human skin.

e Procedure:

[¢]

A small amount of the test substance (1-Acetyl-2-imidazolidinone) is applied topically to
the skin tissue surface.

The substance is left in contact with the tissue for a defined period (e.g., 60 minutes).

[e]

o

Following exposure, the tissue is thoroughly rinsed to remove the test substance.

o

The tissue is then incubated for a post-exposure period (e.g., 42 hours).

o Endpoint Measurement: Cell viability is determined by the enzymatic conversion of a vital
dye (e.g., MTT) into a colored product, which is measured spectrophotometrically.

« Interpretation: A reduction in cell viability below a certain threshold (typically 50%) compared
to a negative control indicates that the substance is an irritant.

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test (Based on OECD TG 437)

This assay is used to identify substances that can cause serious eye damage.
o Test System: Freshly isolated bovine corneas obtained from abattoirs.
e Procedure:

o The test substance is applied to the epithelial surface of the cornea.

o The cornea is incubated for a specified period (e.g., 10 minutes).
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o The substance is then rinsed from the cornea.

e Endpoint Measurement:
o Opacity: The cloudiness of the cornea is measured using an opacitometer.

o Permeability: The passage of a fluorescent dye (sodium fluorescein) through the cornea is
measured with a spectrophotometer.

« Interpretation: An in vitro irritancy score is calculated based on the opacity and permeability
values. Scores exceeding a certain threshold classify the substance as a severe eye irritant.

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD TG 471)

This test is used to evaluate the mutagenic potential of a substance by assessing its ability to
induce reverse mutations in several strains of Salmonella typhimurium and Escherichia coli.

o Test System: Multiple strains of bacteria that are auxotrophic for a specific amino acid (e.g.,
histidine for S. typhimurium).

e Procedure:

o The bacterial strains are exposed to various concentrations of 1-Acetyl-2-
imidazolidinone, both with and without an external metabolic activation system (S9 mix
from rat liver).

o The bacteria are then plated on a minimal agar medium that lacks the specific amino acid.

o Endpoint Measurement: The number of revertant colonies (colonies that have regained the
ability to synthesize the amino acid) is counted after a suitable incubation period.

« Interpretation: A significant, dose-dependent increase in the number of revertant colonies
compared to the negative control indicates that the substance is mutagenic.

Safe Handling and Emergency Procedures
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Given the hazardous nature of 1-Acetyl-2-imidazolidinone, strict adherence to safety
protocols is mandatory.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

» Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and closed-toe
shoes.

o Respiratory Protection: In case of insufficient ventilation or when handling large quantities,
use a NIOSH-approved respirator with an appropriate cartridge.

Handling and Storage

» Handle in a well-ventilated area, preferably in a chemical fume hood.
» Avoid generating dust.
o Keep containers tightly closed when not in use.

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

First-Aid Measures

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated
clothing. Seek medical attention if irritation persists.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.
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Spills and Disposal

o Spills: Wear appropriate PPE. For small spills, carefully sweep up the solid material, avoiding
dust generation, and place it in a sealed container for disposal. For large spills, cordon off
the area and follow emergency procedures.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the substance to enter drains or waterways.

Visualized Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 1-Acetyl-2-
imidazolidinone, from initial risk assessment to final disposal.
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Caption: Logical workflow for the safe handling of 1-Acetyl-2-imidazolidinone.

This guide provides a comprehensive overview of the health and safety data for 1-Acetyl-2-
imidazolidinone. Researchers, scientists, and drug development professionals should use this
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information to conduct thorough risk assessments and implement appropriate safety measures
to minimize exposure and ensure a safe working environment. Due to its classification as a
genotoxic impurity, extreme caution is advised when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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